Cas no 1895912-85-2 ((3S,4R)-3-Fluorooxan-4-amine hydrochloride)

• Product Name: (3S,4R)-3-Fluorooxan-4-amine hydrochloride
• CAS No: 1895912-85-2
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD28155096
• CID: 4627596
• PubChem ID: 91663952
• Update Time: 2025-10-23

(3S,4R)-3-Fluorooxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-fluorooxan-4-amine hydrochloride
• (3S,4R)-3-Fluorotetrahydro-2H-pyran-4-amine hydrochloride
• (3S,4R)-3-Fluorooxan-4-amine HCl
• trans-3-Fluorooxan-4-amine HCl
• AMY34428
• SB12644
• SB22780
• trans-3-Fluoro-tetrahydro-2H-pyran-4-amine hydrochloride
• (3S,4R)-3-fluoro-tetrahydro-2H-pyran-4-amine hydrochloride
• 2H-Pyran-4-amine, 3-fluorotetrahydro-, hydrochloride (1:1), (3S,4R)-
• MFCD28155096
• SCHEMBL17649599
• 1895912-85-2
• P14548
• AS-52181
• (3S,4R)-3-Fluorotetrahydro-2H-pyran-4-aminehydrochloride
• (3S,4R)-3-fluorooxan-4-amine;hydrochloride
• 1630906-66-9
• trans-3-fluorotetrahydro-2H-pyran-4-amine hydrochloride
• VAD91285
• AKOS025291348
• CS-0053241
• (3S,4R)-3-Fluorooxan-4-amine hydrochloride

• MDL： MFCD28155096
• Inchi： 1S/C5H10FNO.ClH/c6-4-3-8-2-1-5(4)7;/h4-5H,1-3,7H2;1H/t4-,5-;/m1./s1
• InChI Key： JYZWPWDEIMDHFF-TYSVMGFPSA-N
• SMILES： Cl.F[C@@H]1COCC[C@H]1N

Computed Properties

• Exact Mass: 155.0513198 g/mol
• Monoisotopic Mass: 155.0513198 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 155.60

Additional information on (3S,4R)-3-Fluorooxan-4-amine hydrochloride

Comprehensive Overview of (3S,4R)-3-Fluorooxan-4-amine hydrochloride (CAS No. 1895912-85-2)

The compound (3S,4R)-3-Fluorooxan-4-amine hydrochloride (CAS No. 1895912-85-2) is a fluorinated amine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, marked by the 3S,4R configuration, and the presence of a fluorine atom, make it a valuable intermediate in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, which aligns with the growing demand for novel therapeutic agents.

One of the key features of (3S,4R)-3-Fluorooxan-4-amine hydrochloride is its role as a building block in the synthesis of chiral molecules. The fluorine substitution at the 3-position of the oxane ring introduces steric and electronic effects that can influence binding affinity and selectivity in target interactions. This property has sparked interest in its application for developing central nervous system (CNS) drugs, a hot topic in modern pharmacology. With the rise of neurodegenerative diseases, the search for fluorinated scaffolds like this compound has gained momentum.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound improves solubility and handling, making it more practical for laboratory use. The CAS No. 1895912-85-2 is often searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. Recent trends in AI-driven drug design have also highlighted the importance of such fluorinated amines, as they are frequently used in virtual screening and molecular docking studies.

Another area of interest is the environmental and green chemistry aspects of fluorinated compounds. While traditional fluorination methods can be energy-intensive, advancements in catalytic fluorination have made the production of molecules like (3S,4R)-3-Fluorooxan-4-amine hydrochloride more sustainable. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently discussed in scientific forums and search queries.

In summary, (3S,4R)-3-Fluorooxan-4-amine hydrochloride (CAS No. 1895912-85-2) represents a versatile and scientifically significant compound. Its applications span from drug development to sustainable chemistry, making it a subject of ongoing research and commercial interest. As the pharmaceutical industry continues to explore fluorinated motifs, this compound is likely to remain a key player in innovation.